2-Propanol, 3-(tert-butylamino)-1-(o-((4-chloro-3-methyl-5-isoxazolyl)methoxy)phenoxy)-, hydrochloride

• CAS No.: 90288-71-4
• Molecular Formula: C18H26Cl2N2O4
• Molecular Weight: 405.3 g/mol
• IUPAC Name: 1-(tert-butylamino)-3-[2-[(4-chloro-3-methyl-1,2-oxazol-5-yl)methoxy]phenoxy]propan-2-ol;hydrochloride
• InChI: InChI=1S/C18H25ClN2O4.ClH/c1-12-17(19)16(25-21-12)11-24-15-8-6-5-7-14(15)23-10-13(22)9-20-18(2,3)4;/h5-8,13,20,22H,9-11H2,1-4H3;1H
• InChI Key: BTVQIRKJRXNQGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1Cl)COC2=CC=CC=C2OCC(CNC(C)(C)C)O.Cl

Description

2-Propanol, 3-(tert-butylamino)-1-(o-((4-chloro-3-methyl-5-isoxazolyl)methoxy)phenoxy)-, hydrochloride is a synthetic organic compound. It is often used in various scientific research applications due to its unique chemical properties. This compound is characterized by its complex structure, which includes a tert-butylamino group, a chlorinated isoxazole ring, and a phenoxy group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Propanol, 3-(tert-butylamino)-1-(o-((4-chloro-3-methyl-5-isoxazolyl)methoxy)phenoxy)-, hydrochloride typically involves multiple steps:

Formation of the isoxazole ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Attachment of the phenoxy group: This step often involves nucleophilic substitution reactions.

Introduction of the tert-butylamino group: This can be done via reductive amination or other suitable methods.

Final assembly and purification: The final compound is assembled through a series of coupling reactions, followed by purification using techniques such as recrystallization or chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound would involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the isoxazole ring or the tert-butylamino group.

Reduction: Reduction reactions may target the phenoxy group or the isoxazole ring.

Substitution: Nucleophilic or electrophilic substitution reactions can occur at various positions on the molecule.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogens, alkylating agents.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions may introduce new functional groups.

Scientific Research Applications

2-Propanol, 3-(tert-butylamino)-1-(o-((4-chloro-3-methyl-5-isoxazolyl)methoxy)phenoxy)-, hydrochloride is used in various fields:

Chemistry: As a reagent or intermediate in organic synthesis.

Biology: In studies involving enzyme inhibition or receptor binding.

Industry: Used in the production of specialized chemicals or materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the tert-butylamino group and the isoxazole ring may allow it to bind to active sites or modulate biological pathways. Detailed studies would be required to elucidate the exact mechanisms.

Comparison with Similar Compounds

Similar Compounds

• 2-Propanol, 3-(tert-butylamino)-1-(o-phenoxy)phenol
• 2-Propanol, 3-(tert-butylamino)-1-(o-(chlorophenoxy))phenol

Uniqueness

The unique combination of the tert-butylamino group, the chlorinated isoxazole ring, and the phenoxy group distinguishes this compound from others. These structural features may confer specific chemical reactivity and biological activity, making it valuable for research and industrial applications.